Cas no 1352500-10-7 (2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde)

• Product Name: 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde
• CAS No: 1352500-10-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5208220
• Update Time: 2025-06-26

2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde

• Inchi： 1S/C11H14N2O/c1-9-4-5-12-10(7-9)11-3-2-6-13(11)8-14/h4-5,7-8,11H,2-3,6H2,1H3
• SMILES： N1(C=O)CCCC1C1=NC=CC(C)=C1

Additional information on 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde

Introduction to CAS No. 1352500-10-7: 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde

The compound CAS No. 1352500-10-7, also known as 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which combines a pyrrolidine ring with a pyridine moiety and an aldehyde group, provides a versatile platform for chemical modifications and functionalization.

Recent studies have highlighted the importance of 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde in the development of novel bioactive compounds. Researchers have explored its role as a precursor for the synthesis of complex heterocyclic structures, which are crucial in drug discovery. The compound's ability to undergo various transformations, such as alkylation, acylation, and cyclization reactions, makes it an invaluable building block in organic synthesis.

In the context of pharmaceutical research, CAS No. 1352500-10-7 has been investigated for its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory drugs.

Beyond its pharmacological applications, 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde has also found utility in agrochemicals. Recent research has focused on its role as a plant growth regulator. A team of scientists from the University of Agricultural Sciences reported that this compound can enhance crop yield by promoting root development and improving stress tolerance in plants. This discovery opens up new avenues for sustainable agriculture and food security.

The environmental impact of synthetic compounds is a growing concern, and researchers have been exploring ways to minimize their ecological footprint. In this regard, studies on the biodegradability of CAS No. 1352500-10-7 have shown promising results. A study conducted by environmental chemists at the University of California revealed that this compound undergoes rapid microbial degradation under aerobic conditions, making it a more eco-friendly alternative to traditional chemicals.

In conclusion, CAS No. 1352500-10-7, or 2-(4-Methyl-pyridin-2-yl)-pyrrolidine-1-carbaldehyde, is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with its ability to participate in diverse chemical reactions, positions it as a valuable tool in modern chemistry. As research continues to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing science and technology.